Cas no 160975-24-6 (1,1-Bis[4-[phenyl(4-methylphenyl)amino]phenyl]cyclohexane)

1,1-Bis[4-[phenyl(4-methylphenyl)amino]phenyl]cyclohexane structure
160975-24-6 structure
Product Name:1,1-Bis[4-[phenyl(4-methylphenyl)amino]phenyl]cyclohexane
CAS No:160975-24-6
MF:C44H42N2
MW:598.817691326141
CID:2154867
Update Time:2023-08-05

1,1-Bis[4-[phenyl(4-methylphenyl)amino]phenyl]cyclohexane Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-N-[4-[1-[4-(N-(4-methylphenyl)anilino)phenyl]cyclohexyl]phenyl]-N-phenylaniline
    • 1,1-Bis[4-[phenyl(4-methylphenyl)amino]phenyl]cyclohexane
    • Benzenamine, 4,4'-cyclohexylidenebis[N-(4-methylphenyl)-N-phenyl-
    • N1~4~,N3~4~-Bis(4-methylphenyl)-N1~4~,N3~4~-diphenyl-2~3~,2~4~,2~5~,2~6~-tetrahydro-2~2~H-[1~1~,2~1~:2~1~,3~1~-terphenyl]-1~4~,3~4~-diamine
    • Inchi: 1S/C44H42N2/c1-34-16-24-40(25-17-34)45(38-12-6-3-7-13-38)42-28-20-36(21-29-42)44(32-10-5-11-33-44)37-22-30-43(31-23-37)46(39-14-8-4-9-15-39)41-26-18-35(2)19-27-41/h3-4,6-9,12-31H,5,10-11,32-33H2,1-2H3
    • InChI Key: IOHRGKPEERYGQZ-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1)(C1C=CC(C)=CC=1)C1C=CC(=CC=1)C1(C2C=CC(=CC=2)N(C2C=CC=CC=2)C2C=CC(C)=CC=2)CCCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 8
  • Complexity: 798
  • Topological Polar Surface Area: 6.5
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